Hexacosanoic Acid Methyl Ester
Hexacosanoic Acid Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
5802-82-4
VCID:
VC0153739
InChI:
InChI=1S/C27H54O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27(28)29-2/h3-26H2,1-2H3
SMILES:
CCCCCCCCCCCCCCCCCCCCCCCCCC(=O)OC
Molecular Formula:
C27H54O2
Molecular Weight:
410.7 g/mol
Hexacosanoic Acid Methyl Ester
CAS No.: 5802-82-4
Reference Standards
VCID: VC0153739
Molecular Formula: C27H54O2
Molecular Weight: 410.7 g/mol
CAS No. | 5802-82-4 |
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Product Name | Hexacosanoic Acid Methyl Ester |
Molecular Formula | C27H54O2 |
Molecular Weight | 410.7 g/mol |
IUPAC Name | methyl hexacosanoate |
Standard InChI | InChI=1S/C27H54O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27(28)29-2/h3-26H2,1-2H3 |
Standard InChIKey | VHUJBYYFFWDLNM-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCCCCCCCCCCCCCCCCC(=O)OC |
Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCCCCCC(=O)OC |
Appearance | Unit:25 mgSolvent:nonePurity:99%Physical solid |
Melting Point | 63.8 °C |
Synonyms | Cerotic Acid Methyl Ester; Methyl Cerotate; Methyl Hexacosanoate; Methyl n-Hexacosanoate |
Reference | 1. S. Fourcade et al. “Valproic acid induces antioxidant effects in X-linked adrenoleukodystrophy” Human Molecular Genetics, vol. 19 pp. 2005-2014, 20102. A. Kume et al. “High levels of saturated very long-chain fatty acid (hexacosanoic acid; C26:0) in whole blood are associated with metabolic syndrome inJapanese men” Diabetes Research and Clinical Practice, vol. 80 pp. 259-264, 20083. 3. A. Millar et al. “CUT1, an Arabidopsis Gene Required for Cuticular Wax Biosynthesis and Pollen Fertility, Encodes a Very-Long-Chain Fatty AcidCondensing Enzyme” Plant Cell, Vol. 11 pp. 825-838, 19994. P. Tvrdika et al. “Role of a New Mammalian Gene Family in the Biosynthesis of Very Long Chain Fatty Acids and Sphingolipids” Journal of CellBiology, Vol. 149(3) pp. 707, 2000 |
PubChem Compound | 22048 |
Last Modified | Nov 11 2021 |
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